Cas no 667444-91-9 (3,4-dipropyl-1H-1,2,4-triazole-5-thione)

• Product Name: 3,4-dipropyl-1H-1,2,4-triazole-5-thione
• CAS No: 667444-91-9
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 5300375
• Update Time: 2025-10-30

3,4-dipropyl-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3,4-dipropyl-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C8H15N3S/c1-3-5-7-9-10-8(12)11(7)6-4-2/h3-6H2,1-2H3,(H,10,12)
• InChI Key： QJDURWGBLJAZHA-UHFFFAOYSA-N
• SMILES： N1=C(CCC)N(CCC)C(=S)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3,4-dipropyl-1H-1,2,4-triazole-5-thione

Introduction to 3,4-dipropyl-1H-1,2,4-triazole-5-thione (CAS No: 667444-91-9)

3,4-dipropyl-1H-1,2,4-triazole-5-thione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the chemical identifier CAS No: 667444-91-9, belongs to the triazole-thione class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of both propyl groups and a thione moiety in its structure imparts distinct chemical reactivity and functional characteristics, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3,4-dipropyl-1H-1,2,4-triazole-5-thione consists of a triazole ring system substituted with propyl groups at the 3 and 4 positions and a thione group at the 5 position. This specific arrangement contributes to its stability and reactivity, enabling various chemical modifications that can be explored for optimizing its biological activity. The compound's solubility profile and metabolic stability are also critical factors that influence its potential as a therapeutic agent.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in pharmaceuticals. 3,4-dipropyl-1H-1,2,4-triazole-5-thione has been studied for its potential role in inhibiting certain enzymes and pathways that are associated with various diseases. For instance, preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes such as carbonic anhydrase and certain kinases, which are implicated in conditions like cancer and inflammation.

The synthesis of 3,4-dipropyl-1H-1,2,4-triazole-5-thione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of propyl groups at the 3 and 4 positions of the triazole ring enhances the compound's lipophilicity, which can improve its membrane permeability and bioavailability. Additionally, the thione group can participate in various biochemical interactions, making it a versatile scaffold for drug design.

One of the most compelling aspects of 3,4-dipropyl-1H-1,2,4-triazole-5-thione is its potential application in the treatment of neurological disorders. Research has indicated that triazole derivatives can modulate neurotransmitter systems by interacting with specific receptors and ion channels. The propyl substituents may further enhance these interactions by altering the pharmacokinetic properties of the molecule. This makes 3,4-dipropyl-1H-1,2,4-triazole-5-thione a promising candidate for developing new therapies targeting conditions such as epilepsy and Alzheimer's disease.

Furthermore, the compound's structural features make it an attractive candidate for exploring its antimicrobial properties. The thione group is known to exhibit antibacterial activity by disrupting bacterial cell membranes. Combined with the triazole ring system, which has demonstrated efficacy against fungi and viruses, 3,4-dipropyl-1H-1,2,4-triazole-5-thione could be developed into a broad-spectrum antimicrobial agent. This is particularly relevant in light of the increasing prevalence of antibiotic-resistant pathogens.

The pharmacokinetic profile of 3,4-dipropyl-1H-1,2,4-triazole-5-thione is another area of interest. Studies have shown that modifications to the molecular structure can significantly impact how a drug is absorbed, distributed, metabolized, and excreted by the body. The propyl groups may influence liver metabolism and renal clearance rates, while the thione group could affect binding to plasma proteins. Understanding these interactions is crucial for optimizing dosing regimens and minimizing side effects.

In conclusion,3, 4-dipropyl-lH-l,2,4-triazole-l,thione (CAS No: 667444-l9-l) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it suitable for further exploration as a therapeutic agent targeting neurological disorders, antimicrobial infections,and other diseases. As research continues to uncover new biological activities and mechanisms, this molecule holds promise for contributing to advancements in drug discovery and medical treatments.